
2-Phenoxyethyl acetate CAS number 6192-44-5

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Phenoxyethyl acetate

Cat. No.: B1584703 Get Quote

An In-Depth Technical Guide to 2-Phenoxyethyl Acetate (CAS 6192-44-5) for Scientific

Professionals

Introduction and Overview
2-Phenoxyethyl acetate (CAS 6192-44-5) is a high-boiling point, colorless organic ester with a

pleasant, fruity odor.[1] Possessing both ether and ester functional groups, it exhibits a unique

combination of properties that make it a valuable compound across diverse scientific and

industrial domains. Its chemical structure, consisting of a phenyl group linked via an ether bond

to an ethyl acetate moiety, imparts excellent solvency for a wide range of materials, low

volatility, and utility as a versatile chemical intermediate.[1][2]

This guide serves as a technical resource for researchers, chemists, and drug development

professionals, providing in-depth information on its physicochemical properties, synthesis

methodologies, key applications, analytical procedures, and safety protocols. The information is

synthesized from authoritative sources to ensure scientific accuracy and practical relevance.

Key Identifiers:

IUPAC Name: 2-phenoxyethyl acetate[3]

CAS Number: 6192-44-5[3]

Molecular Formula: C₁₀H₁₂O₃[1][4]
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Synonyms: Acetic acid 2-phenoxyethyl ester, Ethylene glycol monophenyl ether acetate,

Phenylcellosolve acetate.[3][4][5]

Physicochemical and Spectroscopic Properties
The utility of 2-Phenoxyethyl acetate in various formulations is dictated by its distinct physical

and chemical properties. It is a colorless, oily liquid that is practically insoluble in water but

soluble in organic solvents such as alcohols and oils.[5] This solubility profile makes it an

effective component in non-aqueous systems.[2]

Physical and Chemical Data
The fundamental properties of 2-Phenoxyethyl acetate are summarized in the table below for

quick reference.

Property Value Source(s)

Molecular Weight 180.20 g/mol [3][4]

Appearance
Colorless to almost colorless

clear liquid
[1][6]

Density ~1.08 - 1.11 g/cm³ [7][8]

Boiling Point ~273 °C [8]

Vapor Pressure 0.0318 mmHg at 25°C [7]

Refractive Index ~1.50 [2]

Solubility

Soluble in acetone, ether, and

oils; practically insoluble in

water.

[5][6]

LogP (Octanol/Water) 1.6 - 1.8 [7]

Spectroscopic Profile
Structural elucidation and quality control rely on spectroscopic analysis. While detailed spectral

data requires direct experimental acquisition, publicly available data provides a reference for

characterization.
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Infrared (IR) Spectroscopy: The IR spectrum of 2-Phenoxyethyl acetate will exhibit

characteristic absorption bands. Key peaks include a strong C=O stretch for the ester group

(typically ~1735 cm⁻¹), C-O stretches for the ester and ether linkages, and peaks

corresponding to the aromatic ring. Fourier Transform Infrared (FTIR) spectra are available

for reference in public databases such as PubChem.[3]

Synthesis and Manufacturing
The primary and most direct method for producing 2-Phenoxyethyl acetate is through the

esterification of 2-Phenoxyethanol.[2][5] This reaction involves the acetylation of the primary

alcohol group of 2-Phenoxyethanol (also known as Phenylcellosolve).

Primary Synthetic Route: Acetylation of 2-
Phenoxyethanol
This synthesis is a classic acid-catalyzed esterification reaction. Acetic anhydride or acetyl

chloride can be used as the acetylating agent, often in the presence of an acid catalyst or a

base to neutralize the acid byproduct.

Reactants & Catalyst

2-Phenoxyethanol
(Phenylcellosolve)

Esterification Reaction
(Heating)

Acetic Anhydride
(Acetylating Agent)

Acid Catalyst
(e.g., H₂SO₄)

Crude
2-Phenoxyethyl Acetate

Forms Aqueous Workup
(Neutralization & Washing)

Proceeds to Purification
(Distillation)

Pure
2-Phenoxyethyl Acetate

(>99%)

Yields
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Caption: Synthesis workflow for 2-Phenoxyethyl acetate.

Laboratory-Scale Synthesis Protocol
The following protocol describes a representative procedure for the synthesis of 2-
Phenoxyethyl acetate.

Materials:

2-Phenoxyethanol (1.0 eq)

Acetic Anhydride (1.2 eq)

Concentrated Sulfuric Acid (catalytic amount, ~0.1 mol%)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Appropriate organic solvents (e.g., Diethyl ether or Ethyl acetate)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add 2-Phenoxyethanol and Acetic Anhydride.

Catalyst Addition: Slowly add the catalytic amount of concentrated sulfuric acid to the stirred

mixture. The addition is exothermic and should be done cautiously.

Reaction: Heat the mixture to reflux (typically 80-100°C) and maintain for 2-4 hours. Monitor

the reaction progress using Thin Layer Chromatography (TLC) until the starting material is

consumed.

Workup & Neutralization: Cool the reaction mixture to room temperature. Transfer the

mixture to a separatory funnel and dilute with an organic solvent (e.g., diethyl ether). Wash
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the organic layer sequentially with water, saturated NaHCO₃ solution (to neutralize the acid

catalyst and unreacted acetic anhydride), and finally with brine.

Drying and Filtration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate

the filtrate using a rotary evaporator to remove the solvent.

Purification: The resulting crude oil is purified by vacuum distillation to yield pure 2-
Phenoxyethyl acetate as a colorless liquid. Purity is typically assessed by Gas

Chromatography (GC).[1][9]

Key Applications in Research and Industry
2-Phenoxyethyl acetate's unique properties make it a valuable component in several sectors.

[2][10]

High-Performance Solvent: Due to its low volatility and strong solvency, it is an excellent

choice for paints, coatings, and adhesives.[1][10] It helps to dissolve resins and other

components, improving the flow and finish of the final product.

Fragrance and Personal Care: It is used in perfume and cosmetic formulations, where it can

act as a solvent for other fragrance components or contribute to the overall scent profile.[2]

[10] Its stability makes it suitable for a wide range of products.

Chemical Intermediate: The ester and ether linkages provide two points of reactivity, making

it a useful building block in organic synthesis for producing more complex molecules and

pharmaceutical intermediates.[2][6][8]

Emulsifiers: It finds application as an emulsifier in various industrial formulations.[2][10]

Analytical and Quality Control Methodologies
Ensuring the purity and identity of 2-Phenoxyethyl acetate is critical for its application,

especially in regulated industries.

Gas Chromatography (GC): GC is the primary method for determining the purity of 2-
Phenoxyethyl acetate. Commercial suppliers often guarantee a purity of >99.0% as

determined by GC analysis.[1][9]
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FTIR Spectroscopy: As mentioned, FTIR is used to confirm the presence of key functional

groups (ester, ether, aromatic ring) and thus verify the identity of the compound.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would provide

definitive structural confirmation by showing the specific chemical shifts and coupling

patterns of the protons and carbons in the molecule.

Safety, Handling, and Regulatory Profile
Proper handling of 2-Phenoxyethyl acetate is essential to ensure laboratory and workplace

safety.

Toxicological Data
Toxicological studies have established its safety profile. It is considered a poison by ingestion

and skin contact.[6]

Oral LD50 (rat): 4900 µL/kg[6]

Skin LD50 (rat): 9 mL/kg[6] When heated to decomposition, it may emit acrid smoke and

irritating vapors.[6]

Handling and Personal Protective Equipment (PPE)
Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation

of vapors.[1]

Personal Protection: Wear standard personal protective equipment, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Spills: In case of a spill, absorb with an inert material and dispose of it in accordance with

local regulations.

Storage and Stability
Conditions: Store in a cool, dry, well-ventilated area away from incompatible materials such

as strong oxidizing agents.[7] Keep containers tightly closed. Some suppliers recommend

refrigerated storage at 2-8°C.[7]
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Stability: The compound is stable under normal storage conditions.

Regulatory Information
2-Phenoxyethyl acetate is listed on several international chemical inventories. For example, it

is included in the Australian Inventory of Industrial Chemicals (AICIS).[3] Users should always

consult local regulations to ensure compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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